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Compound of Interest

Compound Name: Bis(chloromethyl)dimethylsilane

Cat. No.: B1265723

This guide provides essential technical information regarding
bis(chloromethyl)dimethylsilane, a chemical compound relevant to researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Core Chemical Properties

Bis(chloromethyl)dimethylsilane is a colorless liquid utilized in the synthesis of various
organic compounds. It plays a significant role in the production of silicone polymers and resins
and is also employed as a crosslinking agent and a precursor in organosilicon compound
preparation.[1]

Quantitative Data Summary

The fundamental molecular properties of bis(chloromethyl)dimethylsilane are summarized in
the table below for quick reference.
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Property Value Source
Molecular Formula C4H10CI2Si [L1121[31[4115]
Molecular Weight 157.11 g/mol [11[31[41[5]
Alternate Molecular Weight 157.114 g/mol [2]

CAS Registry Number 2917-46-6 [1112113114]
Density 1.075 g/mL at 25 °C [3]

Boiling Point 159-160 °C

Refractive Index n20/D 1.460 [1]

Structural and Identification Information

The structural formula of bis(chloromethyl)dimethylsilane is (CH3)2Si(CH2CI)2. For
unambiguous identification, the International Chemical Identifier (InChl) and its condensed
version, the InChlKey, are provided below.

« InChl: 1S/C4H10CI2Si/c1-7(2,3-5)4-6/h3-4H2,1-2H3[2]
« InChlKey: TVRFAOJPBXYIRM-UHFFFAOYSA-N[2]

The following diagram illustrates the relationship between the compound's name and its core
molecular properties.

has Molecular Formula | C4H10CI2Si

Bis(chloromethyl)dimethylsilane =~ CAS: 2917-46-6

Molecular Weight | 157.11 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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